Cas no 10220-46-9 (Octadecyl thioglycolate)
Octadecyl thioglycolate structure
Product Name:Octadecyl thioglycolate
CAS No:10220-46-9
MF:C20H40O2S
MW:344.595405578613
MDL:MFCD00022084
CID:167303
PubChem ID:87576650
Update Time:2024-11-04
Octadecyl thioglycolate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-mercapto-, octadecyl ester
- Octadecyl Thioglycolate
- THIOGLYCOLIC ACID OCTADECYL ESTER
- Mercaptoacetic Acid Octadecyl Ester
- octadecyl 2-sulfanylacetate
- STEARYL THIOGLYCOLATE
- Thioglycolic Acid Stearyl Ester
- Nsc 65478
- Einecs 233-533-4
- octadecyl mercaptoacetate
- n-Octadecyl thioglycolate
- mercapto-aceticacioctadecylester
- Acetic acid, mercapto-, octadecyl ester
- Acetic acid, 2-mercapto-, octadecyl ester
- C20H40O2S
- octade-cylmercaptoacetate
- n-octadecyl mercaptoacetate
- octadecyl 2-mercaptoacetate
- NCIOpen2_008040
- JQ
- Acetic acid,2-mercapto-,octadecyl ester
- NS00023122
- NSC65478
- SCHEMBL1405571
- 10220-46-9
- AKOS015903613
- CS-0365284
- D92400
- T0811
- octadecylmercaptoacetate
- JQTFPHLEQLLQOT-UHFFFAOYSA-N
- DTXSID1065005
- MFCD00022084
- NSC-65478
- 7-Chlorodibenzo[c,f][2,7]naphthyridin-6-ol
- >50.0%(GC)
- DTXCID7032711
- Octadecyl thioglycolate
-
- MDL: MFCD00022084
- Inchi: 1S/C20H40O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-20(21)19-23/h23H,2-19H2,1H3
- InChI Key: JQTFPHLEQLLQOT-UHFFFAOYSA-N
- SMILES: SCC(=O)OCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 344.27500
- Monoisotopic Mass: 344.27490169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.1
- Topological Polar Surface Area: 27.3
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not available
- Density: 0.9±0.1 g/cm3
- Melting Point: 28°C
- Boiling Point: 431.7±18.0 °C at 760 mmHg
- Flash Point: 272.3±9.1 °C
- PSA: 65.10000
- LogP: 6.72090
- Solubility: Not available
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Octadecyl thioglycolate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Octadecyl thioglycolate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Octadecyl thioglycolate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159963-1g |
Octadecyl thioglycolate |
10220-46-9 | >50.0%(GC) | 1g |
¥38.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159963-5g |
Octadecyl thioglycolate |
10220-46-9 | >50.0%(GC) | 5g |
¥105.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159963-25g |
Octadecyl thioglycolate |
10220-46-9 | >50.0%(GC) | 25g |
¥380.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159963-100g |
Octadecyl thioglycolate |
10220-46-9 | >50.0%(GC) | 100g |
¥1107.90 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71225-25g |
Octadecyl Thioglycolate |
10220-46-9 | ≥50% | 25g |
¥438.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71225-1g |
Octadecyl Thioglycolate |
10220-46-9 | ≥50% | 1g |
¥48.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71225-5g |
Octadecyl Thioglycolate |
10220-46-9 | ≥50% | 5g |
¥108.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O867284-1g |
Octadecyl Thioglycolate |
10220-46-9 | ≥50% | 1g |
¥50.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O867284-5g |
Octadecyl Thioglycolate |
10220-46-9 | ≥50% | 5g |
¥132.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O867284-25g |
Octadecyl Thioglycolate |
10220-46-9 | ≥50% | 25g |
¥542.00 | 2022-10-10 |
Octadecyl thioglycolate Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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